Cas no 71013-35-9 (9,10-Anthracenedione,1,8-dimethoxy-3-methyl-)

9,10-Anthracenedione,1,8-dimethoxy-3-methyl- structure
71013-35-9 structure
Product Name:9,10-Anthracenedione,1,8-dimethoxy-3-methyl-
CAS No:71013-35-9
MF:C17H14O4
MW:282.290665149689
CID:565242
PubChem ID:189763
Update Time:2025-04-19

9,10-Anthracenedione,1,8-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,8-dimethoxy-3-methyl-
    • 1,8-dimethoxy-3-methylanthracene-9,10-dione
    • chrysophanol dimethyl ether
    • 1,8-Dimethoxy-3-methyl-9,10-anthraquinone
    • CHEMBL289530
    • LODCICIWBUFMMY-UHFFFAOYSA-N
    • 1,8-Dimethoxy-3-methylanthraquinone
    • SCHEMBL9878296
    • 9,10-Anthracenedione, 1,8-dimethoxy-3-methyl-
    • 71013-35-9
    • DTXSID90221247
    • Inchi: 1S/C17H14O4/c1-9-7-11-15(13(8-9)21-3)17(19)14-10(16(11)18)5-4-6-12(14)20-2/h4-8H,1-3H3
    • InChI Key: LODCICIWBUFMMY-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=CC2C(C3C=CC=C(C=3C(C=21)=O)OC)=O

Computed Properties

  • Exact Mass: 282.08922
  • Monoisotopic Mass: 282.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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